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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the target engagement of
RBN-2397, a potent and selective inhibitor of Poly (ADP-ribose) polymerase 7 (PARP7). The
following methodologies are designed to enable researchers to accurately quantify the
interaction of RBN-2397 with its intracellular target, a critical step in preclinical and clinical
development.

Introduction

RBN-2397 is a first-in-class, orally bioavailable small molecule inhibitor of PARP7.[1] PARP7 is
a mono-ADP-ribosyltransferase that has been implicated in the regulation of the type |
interferon signaling pathway in cancer cells.[2][3] Inhibition of PARP7 by RBN-2397 has been
shown to restore this signaling pathway, leading to both direct anti-tumor effects and the
stimulation of an anti-tumor immune response.[4][3] Verifying that RBN-2397 effectively binds
to and engages PARP7 within the complex cellular environment is crucial for understanding its
mechanism of action and for the development of predictive biomarkers.

This document outlines two key methodologies for determining the target engagement of RBN-
2397: the Cellular Thermal Shift Assay (CETSA) and an In-Cell Western (ICW) assay to
measure the stabilization of PARP7 protein levels upon inhibitor binding.

Quantitative Data Summary
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The following tables summarize the key quantitative parameters for the described target
engagement assays for RBN-2397.

Table 1: In Vitro and Cellular Activity of RBN-2397

Parameter Value Cell Line/System Reference
PARP7 IC50 <3nM Biochemical Assay [5]
PARP7 Kd 1nM Biochemical Assay [5]
Cell Proliferation IC50 20 nM NCI-H1373 [5]
] Cellular Biochemical
Cell MARylation EC50 1 nM [5]
Assay

Dose-dependent (0.4
p-STAT1 Increase NCI-H1373 [5]
nM - 1 uM)

Table 2: RBN-2397 Clinical Trial Information

Clinical Trial ID Phase Status Interventions

NCT04053673 Phase 1 Completed RBN-2397
RBN-2397 in

NCT05127590 Phase 1b/2 Recruiting combination with

Pembrolizumab

Signaling Pathway and Experimental Workflow
Diagrams
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Figure 1: RBN-2397 Mechanism of Action in Type | Interferon Signaling.
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Figure 2: Cellular Thermal Shift Assay (CETSA) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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